Cas no 2227715-82-2 (2-(3S)-3-hydroxybutylphenol)

• Product Name: 2-(3S)-3-hydroxybutylphenol
• CAS No: 2227715-82-2
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6307949
• PubChem ID: 92160130
• Update Time: 2025-08-05

2-(3S)-3-hydroxybutylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-hydroxybutylphenol
• 2-[(3S)-3-hydroxybutyl]phenol
• 2227715-82-2
• EN300-1805503

• Inchi： 1S/C10H14O2/c1-8(11)6-7-9-4-2-3-5-10(9)12/h2-5,8,11-12H,6-7H2,1H3/t8-/m0/s1
• InChI Key： MYBYPPLYNXJIRJ-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-(3S)-3-hydroxybutylphenol

Professional Introduction to Compound with CAS No. 2227715-82-2 and Product Name: 2-(3S)-3-hydroxybutylphenol

The compound with the CAS number 2227715-82-2 is a specialized organic molecule identified as 2-(3S)-3-hydroxybutylphenol. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The stereochemistry at the 3S position introduces a specific chiral center, which is a critical factor in determining its biological activity and interactions with biological targets.

2-(3S)-3-hydroxybutylphenol belongs to the class of phenolic compounds, which are widely recognized for their antioxidant, anti-inflammatory, and antimicrobial properties. The presence of both a hydroxyl group and a butyl chain provides the molecule with distinct physicochemical properties, making it a versatile candidate for further investigation in drug discovery and material science. The stereochemistry of the molecule is particularly intriguing, as it can influence the molecule's solubility, metabolic stability, and binding affinity to biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such chiral compounds with high accuracy. Molecular modeling studies suggest that 2-(3S)-3-hydroxybutylphenol may exhibit favorable interactions with enzymes and receptors involved in metabolic pathways. This has prompted investigations into its potential role as an intermediate in the synthesis of novel therapeutic agents. The compound's ability to modulate enzyme activity could make it valuable in the development of treatments for metabolic disorders and inflammatory diseases.

In vitro studies have begun to explore the pharmacological profile of 2-(3S)-3-hydroxybutylphenol, focusing on its effects on key signaling pathways. Preliminary results indicate that this compound may possess significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, its antioxidant capabilities have been observed in cell culture models, suggesting potential applications in combating oxidative stress-related diseases such as neurodegenerative disorders.

The structural features of 2-(3S)-3-hydroxybutylphenol also make it an attractive candidate for use in material science applications. The combination of hydrophilic and lipophilic regions within the molecule allows for its integration into various formulations, including drug delivery systems. Researchers are exploring its potential as a stabilizer or enhancer in formulations designed to improve bioavailability and targeted delivery of therapeutic agents.

One of the most promising areas of research involves the use of 2-(3S)-3-hydroxybutylphenol as a precursor in the synthesis of more complex molecules. Its chiral center provides a foundation for constructing enantiomerically pure compounds, which are often required for pharmaceutical applications. Techniques such as asymmetric synthesis are being employed to enhance the yield and purity of derivatives derived from this compound.

The environmental impact of 2-(3S)-3-hydroxybutylphenol is also being considered in ongoing research. Studies have assessed its biodegradability and potential effects on aquatic ecosystems. Preliminary findings suggest that the compound exhibits moderate biodegradability under certain conditions, indicating that it may be less persistent in the environment compared to some other organic pollutants.

As interest in green chemistry grows, researchers are increasingly seeking sustainable alternatives for synthetic processes. 2-(3S)-3-hydroxybutylphenol offers a promising avenue for developing environmentally friendly methodologies due to its versatile reactivity and compatibility with biocatalytic processes. Efforts are underway to optimize synthetic routes that minimize waste and energy consumption while maximizing yield.

The future prospects for 2-(3S)-3-hydroxybutylphenol are bright, with ongoing research uncovering new applications and refining existing ones. Collaborative efforts between academia and industry are expected to accelerate progress in harnessing this compound's potential across multiple domains, including medicine, materials science, and environmental chemistry.